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Compound of Interest

Compound Name: Nitrosyl cyanide

CAS No.: 4343-68-4

Cat. No.: B1207669

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of nitrosyl cyanide
(ONCN) as a versatile reagent in chemical research. Included are its primary applications,

detailed experimental protocols for its synthesis and key reactions, quantitative data, and

safety guidelines.

Introduction
Nitrosyl cyanide is a reactive, blue-green gaseous compound with the molecular formula

ONCN.[1][2] Its utility in chemical synthesis stems from the presence of both a nitrosyl (-NO)

and a cyanide (-CN) group, making it a valuable reagent for the introduction of these

functionalities into organic molecules.[1] It is particularly effective as a dienophile in Diels-Alder

reactions, leading to the formation of heterocyclic compounds.[3] Additionally, nitrosyl cyanide
is a key intermediate in the metabolic pathway of cyanamide, an alcohol-deterrent drug.[2][4]
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A summary of the key physical and chemical properties of nitrosyl cyanide is presented in the

table below.

Property Value Reference

Molecular Formula CN₂O [2]

Molecular Weight 56.024 g/mol [2]

Appearance Blue-green gas [2]

Boiling Point -40 °C [2]

Structure

Planar, with a C-N-O angle of

113° and an NCN angle of

170°

[2]

Applications in Chemical Synthesis
The primary application of nitrosyl cyanide in chemical research is as a dienophile in [4+2]

cycloaddition reactions (Diels-Alder reactions). It readily reacts with conjugated dienes to yield

2-cyano-3,6-dihydro-2H-1,2-oxazines, which are valuable heterocyclic scaffolds in organic

synthesis and drug development.[3]

Diels-Alder Reactions
Nitrosyl cyanide's N=O bond acts as the dienophile in these reactions. The cycloaddition

occurs across this bond, leading to the formation of the 1,2-oxazine ring system.[2]

Experimental Protocols
Disclaimer: The following protocols are based on published literature. Researchers should

consult the original publications and perform a thorough risk assessment before conducting

any experiment. All manipulations involving nitrosyl cyanide must be performed in a well-

ventilated fume hood with appropriate personal protective equipment.

In situ Generation of Nitrosyl Cyanide
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Due to its instability and high reactivity, nitrosyl cyanide is typically generated in situ for

immediate use in subsequent reactions.[2] A common method involves the reaction of nitrosyl

chloride with silver cyanide at low temperatures.[3]

Materials:

Nitrosyl chloride (NOCl)

Silver cyanide (AgCN)

Anhydrous solvent (e.g., dichloromethane, ether)

Reaction vessel equipped with a stirring mechanism and a means for temperature control

(e.g., dry ice/acetone bath)

Procedure:

In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen),

suspend silver cyanide in the chosen anhydrous solvent.

Cool the suspension to a low temperature (typically between -78 °C and -40 °C).

Slowly add a solution of nitrosyl chloride in the same solvent to the cooled suspension with

vigorous stirring. The reaction is typically rapid, and the formation of nitrosyl cyanide is

indicated by a color change.

The resulting solution/suspension containing nitrosyl cyanide is used immediately in the

next step without isolation.

Protocol for Diels-Alder Reaction with Buta-1,3-diene
This protocol describes the synthesis of 2-cyano-3,6-dihydro-2H-1,2-oxazine.

Materials:

In situ generated nitrosyl cyanide solution

Buta-1,3-diene
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Anhydrous solvent (matching the solvent from the generation step)

Procedure:

To the freshly prepared, cold solution of nitrosyl cyanide, add a pre-cooled solution of buta-

1,3-diene in the same anhydrous solvent.

Maintain the reaction mixture at a low temperature and stir for a specified period. The

reaction progress can be monitored by techniques such as thin-layer chromatography (TLC).

Upon completion, the reaction is quenched, and the product is isolated and purified using

standard organic chemistry techniques (e.g., filtration to remove silver salts, extraction,

chromatography).

Protocol for Diels-Alder Reaction with Thebaine
This reaction is significant in the modification of alkaloids.

Materials:

In situ generated nitrosyl cyanide solution

Thebaine

Anhydrous solvent

Procedure:

Dissolve thebaine in a suitable anhydrous solvent and cool the solution.

Slowly add the pre-formed, cold nitrosyl cyanide solution to the thebaine solution with

stirring.

The reaction is allowed to proceed at low temperature until completion.

The resulting adduct can be isolated and purified by crystallization or chromatography. With

a limited amount of nitrosyl cyanide, a single adduct is formed. An excess of nitrosyl
cyanide can lead to the formation of an N-cyanomethyl derivative.[3]
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Quantitative Data
The following table summarizes the reported yields for the synthesis of various 2-cyano-3,6-

dihydro-2H-1,2-oxazines from the reaction of nitrosyl cyanide with different dienes.

Diene Product Yield (%) Reference

Buta-1,3-diene
2-Cyano-3,6-dihydro-

2H-1,2-oxazine
Not specified [3]

2,3-Dimethylbuta-1,3-

diene

2-Cyano-4,5-dimethyl-

3,6-dihydro-2H-1,2-

oxazine

Not specified [3]

Thebaine
Adduct (2; R = H, X =

CN)
Not specified [3]

Spectroscopic Data: Detailed spectroscopic data for the characterization of nitrosyl cyanide
adducts is crucial for product verification. Researchers should refer to specialized literature for

specific NMR (¹H, ¹³C), IR, and mass spectrometry data for their compounds of interest.

Role in Biological Systems: Metabolism of
Cyanamide
Nitrosyl cyanide is a putative intermediate in the metabolic oxidation of cyanamide, a drug

used for alcohol aversion therapy.[2] The bioactivation of cyanamide is catalyzed by the

enzyme catalase.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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